Cas no 896678-18-5 (3-(4-methylphenyl)methyl-7-{(4-nitrophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 3-(4-methylphenyl)methyl-7-{(4-nitrophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 896678-18-5
• MF: C₁₉H₁₆N₆O₂S
• MW: 392.434341430664
• CID: 6382351
• PubChem ID: 7118781
• Update Time: 2025-07-16

3-(4-methylphenyl)methyl-7-{(4-nitrophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)methyl-7-{(4-nitrophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine
• 3-(4-methylbenzyl)-7-((4-nitrobenzyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 3-[(4-methylphenyl)methyl]-7-[[(4-nitrophenyl)methyl]thio]-
• AKOS024596200
• AB00684999-01
• 3-[(4-methylphenyl)methyl]-7-[(4-nitrophenyl)methylsulfanyl]triazolo[4,5-d]pyrimidine
• F0682-0189
• 3-[(4-methylphenyl)methyl]-7-{[(4-nitrophenyl)methyl]sulfanyl}-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 896678-18-5

• Inchi： 1S/C19H16N6O2S/c1-13-2-4-14(5-3-13)10-24-18-17(22-23-24)19(21-12-20-18)28-11-15-6-8-16(9-7-15)25(26)27/h2-9,12H,10-11H2,1H3
• InChI Key： NUENIXWGLRCZJW-UHFFFAOYSA-N
• SMILES： C1=NC(SCC2=CC=C([N+]([O-])=O)C=C2)=C2N=NN(CC3=CC=C(C)C=C3)C2=N1

Computed Properties

• Exact Mass: 392.10554495g/mol
• Monoisotopic Mass: 392.10554495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 651.0±55.0 °C(Predicted)
• pka: 1.36±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 3-(4-methylphenyl)methyl-7-{(4-nitrophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine

Comprehensive Overview of 3-(4-methylphenyl)methyl-7-{(4-nitrophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine (CAS No. 896678-18-5)

3-(4-methylphenyl)methyl-7-{(4-nitrophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine (CAS No. 896678-18-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the triazolopyrimidine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its sulfanyl and nitrophenyl functional groups, which contribute to its reactivity and potential utility in drug discovery.

The molecular structure of 3-(4-methylphenyl)methyl-7-{(4-nitrophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine features a triazolo[4,5-d]pyrimidine core, a scaffold frequently explored in medicinal chemistry for its ability to interact with various biological targets. The presence of a 4-methylphenyl group and a 4-nitrophenyl moiety enhances its lipophilicity and electronic properties, making it a candidate for further investigation in enzyme inhibition and receptor modulation. These characteristics align with current trends in small-molecule drug development, where researchers seek compounds with high specificity and low off-target effects.

In recent years, the scientific community has shown growing interest in triazolopyrimidine derivatives due to their potential applications in treating inflammatory diseases and metabolic disorders. The sulfanyl group in CAS No. 896678-18-5 is particularly noteworthy, as it may facilitate interactions with cysteine residues in proteins, a mechanism exploited in targeted therapy. This aligns with the broader focus on precision medicine, where compounds like this are evaluated for their ability to modulate specific pathways with minimal side effects.

From a synthetic chemistry perspective, 3-(4-methylphenyl)methyl-7-{(4-nitrophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine offers opportunities for structure-activity relationship (SAR) studies. Researchers can modify its methylphenyl or nitrophenyl substituents to optimize binding affinity or pharmacokinetic properties. Such efforts are critical in hit-to-lead optimization, a key phase in drug discovery pipelines. The compound's CAS No. 896678-18-5 serves as a valuable reference for patent applications and regulatory submissions, ensuring traceability in pharmaceutical research.

Beyond therapeutics, triazolopyrimidine-based compounds like this one are explored in material science for their electronic properties. The nitrophenyl group, for instance, may contribute to charge transfer processes, making it relevant for organic electronics or sensor development. This multidisciplinary appeal underscores the versatility of CAS No. 896678-18-5 and its potential to bridge gaps between chemistry, biology, and engineering.

In summary, 3-(4-methylphenyl)methyl-7-{(4-nitrophenyl)methylsulfanyl}-3H-1,2,3triazolo4,5-dpyrimidine represents a promising scaffold for both pharmaceutical and technological applications. Its structural features, documented under CAS No. 896678-18-5, align with contemporary research priorities such as targeted drug delivery, enzyme inhibition, and functional materials. As scientific inquiry advances, this compound is poised to remain a subject of innovation and discovery.